Cas no 288251-47-8 (5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 288251-47-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD04122757
• CID: 1436651
• PubChem ID: 2769583
• Update Time: 2025-04-20

5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-(4-methylphenyl)-
• 5-methyl-1-(4-methylphenyl)pyrazole-4-carboxylic acid
• 1-(4-methylphenyl)-5-methylpyrazole-4-carboxylic acid
• YLLKMSOYYAPTFG-UHFFFAOYSA-N
• Z241107252
• EN300-29782
• 288251-47-8
• CS-0215747
• 5-Methyl-1-(p-tolyl)-1H-pyrazole-4-carboxylic acid
• SCHEMBL6052256
• G30597
• DTXSID90377773
• AKOS000141433
• MFCD04122757
• 5-Methyl-1-p-tolyl-1H-pyrazole-4-carboxylic acid
• 5-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid
• 5-Methyl-1-(p-tolyl)-1H-pyrazole-4-carboxylicacid
• 5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD04122757
• Inchi： 1S/C12H12N2O2/c1-8-3-5-10(6-4-8)14-9(2)11(7-13-14)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： YLLKMSOYYAPTFG-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C2C=CC(C)=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12